Cas no 2091805-80-8 (6-Bromo-2-methyl-3-(trifluoromethyl)phenol)

• Product Name: 6-Bromo-2-methyl-3-(trifluoromethyl)phenol
• CAS No: 2091805-80-8
• MF: C₈H₆BrF₃O
• MW: 255.03
• CID: 5083205
• Update Time: 2025-05-25

6-Bromo-2-methyl-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-3-(trifluoromethyl)phenol

• Inchi： 1S/C8H6BrF3O/c1-4-5(8(10,11)12)2-3-6(9)7(4)13/h2-3,13H,1H3
• InChI Key： QPXGNOHDHNWKPW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C)C=1O

Additional information on 6-Bromo-2-methyl-3-(trifluoromethyl)phenol

Comprehensive Overview of 6-Bromo-2-methyl-3-(trifluoromethyl)phenol (CAS No. 2091805-80-8)

6-Bromo-2-methyl-3-(trifluoromethyl)phenol (CAS No. 2091805-80-8) is a halogenated phenolic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of bromo, methyl, and trifluoromethyl groups on the aromatic ring makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly exploring its applications in drug discovery, material science, and specialty chemicals, aligning with the growing demand for fluorinated compounds and halogenated phenols in modern chemistry.

One of the key reasons for the rising interest in 6-Bromo-2-methyl-3-(trifluoromethyl)phenol is its potential role in the development of bioactive molecules. Fluorinated compounds, such as those containing a trifluoromethyl group, are known for their enhanced metabolic stability and lipophilicity, which are critical properties in drug design. This compound’s bromine substitution further adds to its reactivity, enabling selective cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in creating pharmaceutical intermediates.

In the context of green chemistry and sustainable synthesis, 6-Bromo-2-methyl-3-(trifluoromethyl)phenol is being studied for its efficiency in catalytic processes. The compound’s stability under various reaction conditions makes it a candidate for catalytic transformations, reducing the need for harsh reagents. This aligns with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched by chemists and environmental scientists alike.

Another area of exploration is the compound’s utility in material science. The combination of halogen and fluorine atoms can influence the electronic properties of polymers and coatings, making them suitable for advanced applications like organic electronics or corrosion-resistant materials. As the demand for high-performance materials grows, so does the relevance of such specialized intermediates.

From a commercial perspective, 6-Bromo-2-methyl-3-(trifluoromethyl)phenol is often sought after by suppliers and manufacturers specializing in fine chemicals. Its CAS No. 2091805-80-8 serves as a unique identifier, ensuring precise sourcing and quality control. Companies involved in custom synthesis or contract research frequently list this compound in their portfolios, catering to the needs of academic and industrial researchers.

In summary, 6-Bromo-2-methyl-3-(trifluoromethyl)phenol (CAS No. 2091805-80-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural attributes, including the bromo and trifluoromethyl groups, make it a valuable building block for innovative research. As the scientific community continues to prioritize sustainable chemistry and functional materials, this compound is poised to remain a topic of significant interest and exploration.